Cas no 731813-95-9 (5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 731813-95-9
• MF: C₁₆H₁₁Cl₂N₃O₂S
• MW: 380.248440027237
• CID: 5679958
• PubChem ID: 2408513
• Update Time: 2025-05-24

5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS000911212
• Z27852459
• EN300-26612415
• 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• 731813-95-9

• Inchi： 1S/C16H11Cl2N3O2S/c1-23-11-4-2-9(3-5-11)13-8-24-16(20-13)21-15(22)10-6-12(17)14(18)19-7-10/h2-8H,1H3,(H,20,21,22)
• InChI Key： YVAIDCUWCOTCGX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=NC(=CS1)C1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 378.9949032g/mol
• Monoisotopic Mass: 378.9949032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Comprehensive Overview of 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 731813-95-9)

The compound 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 731813-95-9) is a heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine core linked to a thiazole ring via a carboxamide bridge, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in signal transduction and cell regulation.

In recent years, the demand for small-molecule inhibitors has surged, driven by the need for targeted therapies in cancer treatment and inflammatory diseases. The 5,6-dichloro substitution on the pyridine ring enhances the compound's bioavailability and binding affinity, while the 4-methoxyphenyl group on the thiazole moiety contributes to its metabolic stability. These features align with current trends in drug design, where structure-activity relationship (SAR) studies are pivotal for optimizing therapeutic efficacy.

The synthetic route for 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery (FBDD), two methodologies that dominate modern pharmaceutical research.

From an SEO perspective, queries related to "kinase inhibitors 2024," "thiazole derivatives in medicine," and "pyridine-based drug candidates" are highly relevant to this compound. Additionally, the rise of AI-driven drug discovery has increased interest in computational chemistry tools for predicting the ADME properties (absorption, distribution, metabolism, and excretion) of molecules like 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide. Such tools accelerate the identification of lead compounds and reduce R&D costs.

Environmental and regulatory compliance are also critical considerations. While 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide is not classified as a hazardous substance, its synthesis and handling require adherence to Good Laboratory Practices (GLP) and Green Chemistry principles. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by industry professionals and academics alike.

In summary, 5,6-dichloro-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 731813-95-9) represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing unmet medical needs through precision medicine and targeted therapies.